Cas no 52500-02-4 (3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one)

3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one Properties

Names and Identifiers

• 1H-Phosphole, 2,5-dihydro-3,4-dimethyl-, 1-oxide
• 3,4-dimethyl-2,5-dihydrophosphol-1-ium 1-oxide
• 3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
• 3,4-Dimethyl-2,5-dihydrophosphole 1-oxide
• EN300-28220575
• DTXSID70633687
• 52500-02-4
• 3,4-Dimethyl-1-oxo-2,5-dihydro-1H-phosphol-1-ium
• +Expand

• MDL： MFCD34474682
• InChIKey： QHHKADZECNPHQH-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11OP/c1-5-3-8(7)4-6(5)2/h8H,3-4H2,1-2H3
• SMILES： O=P1CC(C)=C(C)C1

Computed Properties

• Exact Mass: 130.05483
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 129.046926936g/mol
• Heavy Atom Count: 8
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.16380
• PSA: 17.07